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Compound of Interest

Compound Name: 4-Amino-2-nitropyridine

Cat. No.: B056722

An In-depth Technical Guide to the Health and Safety of Handling 4-Amino-2-nitropyridine

Disclaimer: Detailed, experimentally verified health and safety data for 4-Amino-2-
nitropyridine (CAS No. 14916-64-4) is limited in publicly available literature. The following
guide has been compiled using computational data specific to 4-Amino-2-nitropyridine and
safety data from the closely related, but more extensively studied, compound 4-Aminopyridine
(CAS No. 504-24-5). This information should be used as a guideline for establishing safe
handling procedures. A comprehensive, substance-specific risk assessment should be
conducted by qualified personnel before any handling or use.

Hazard Identification and Classification

Due to the lack of specific experimental data for 4-Amino-2-nitropyridine, the hazard
classification is based on its structural analogue, 4-Aminopyridine. The presence of the nitro
functional group may alter toxicity, and the compound should be handled with extreme caution
as a substance with unknown toxicological properties.

Based on the data for the analogue 4-Aminopyridine, the following hazards are anticipated[1]

[2]:
» Signal Word: Danger[1][2]

e GHS Hazard Pictograms:
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o GHSO05: Corrosion

o GHSO06: Acute Toxicity (fatal or toxic)

o GHSO09: Hazardous to the Aquatic Environment

e Hazard Statements:

[¢]

H300: Fatal if swallowed.[1][2]

[¢]

H311 + H331: Toxic in contact with skin or if inhaled.[1][2]

o

H314: Causes severe skin burns and eye damage.[1][2]

o

H411: Toxic to aquatic life with long lasting effects.[1][2]

e Precautionary Statements:

[¢]

P260: Do not breathe dust.[1][3][4]

o P270: Do not eat, drink or smoke when using this product.[1][3][4]

o P273: Avoid release to the environment.[1][3][4]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][3][4]

o P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/ doctor.
Rinse mouth.[1]

o P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated
clothing. Rinse skin with water/ shower.[1]

o P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for
breathing. Immediately call a POISON CENTER/ doctor.[1]

o P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a
POISON CENTER/ doctor.[1]
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o P405: Store locked up.[1][3]

o P501: Dispose of contents/ container to an approved waste disposal plant.[1][3]

Physicochemical and Toxicological Data

The following tables summarize known data for 4-Amino-2-nitropyridine and its analogue, 4-
Aminopyridine. All data for 4-Aminopyridine should be considered as indicative only.

ble 1: Physical and Chemical :

Value (4-Amino-2- Value (Analogue: 4-
Property . L . L Reference

nitropyridine) Aminopyridine)
Molecular Formula CsHsN3O:2 CsHeNz2 [5][6]
Molecular Weight 139.11 g/mol 94.12 g/mol [51[6]
Appearance Solid (predicted) White solid/powder [7]
Melting Point Not available 155 -158 °C [1]
Boiling Point Not available 273 °C [1]
log Pow (n-

0.4 (Computed) ca.-0.76 [1][5]
octanol/water)

Table 2: Toxicological Data (Based on Analogue: 4-
Aminopyridine)
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Endpoint Species Route Value Reference
LD50 Rat Oral 20 mg/kg [1]
. 0.53 mg/l (4 h,
LC50 Rat Inhalation ) [1]
dust/mist)
LD50 Rabbit Dermal 327 mg/kg [1]
Skin Reconstructed
) o ) ) . Causes burns
Corrosion/Irritatio  human epidermis  In-vitro [1]
(OECD 431)
n (RhE)
_ Irreversible
Serious Eye . .
o In-vitro study In-vitro effects on the [1]
Damage/Irritation
eye (OECD 492)
Germ Cell o Ames test )
o S. typhimurium Negative [1]
Mutagenicity (OECD 471)
Not identified as
) o a carcinogen by
Carcinogenicity N/A N/A [1][8]
IARC, NTP, or
OSHA.[1][8]

Table 3: Ecotoxicity Data (Based on Analogue: 4-

Aminopyridine)

Endpoint Species Test Type Value Reference
Oryzias latipes 96 h semi-static

LC50 } 3.43 mgl/l [1]
(Fish) (OECD 203)
Daphnia magna 48 h

EC50 14.5 mg/I [1]

(Water flea) (Immobilization)

Emergency Procedures and First Aid

First responders must protect themselves from exposure.[1][3] Immediate medical attention is
required for all routes of exposure.[9][10]
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Immediate First Aid Action

(o e\ i
Route of Exposure . 1. Rinse mouth. .
2. Give 1-2 glasses of water to drink.

3. DO NOT induce vomiting.
Ingestion

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.
Eye Contact . e
3. Continue rinsing.

Skin Contact 1. Immediately remove all contaminated clothing.
2. Rinse skin with plenty of water/shower for 15 mins.

Inhalation 1. Move to fresh air.
N 4

2. Keep comfortable for breathing.
3. If breathing stops, give artificial respiration.

Click to download full resolution via product page

Caption: General First Aid Workflow for Exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If
breathing has stopped, provide artificial respiration.[3] Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area
with plenty of water or use a safety shower.[1] Seek immediate medical attention.[3]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[11][12] Remove contact lenses if present and easy to do so.[1] Seek
immediate medical attention from an ophthalmologist.[3]

Ingestion: If swallowed, rinse mouth with water.[11] Give one or two glasses of water to
drink.[3] Do NOT induce vomiting.[10] Seek immediate medical attention.[3] Effects of
ingestion may include dizziness, headache, and unconsciousness.[1]
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Handling, Storage, and Personal Protective
Equipment (PPE)

e Handling: Use only in a well-ventilated area, preferably within a certified chemical fume
hood.[1][13] Avoid the formation and inhalation of dust.[1][12] Do not eat, drink, or smoke
when using this product.[3][11] Wash hands and any exposed skin thoroughly after handling.
[31[11]

o Storage: Store in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed.
[1] Store in a locked area accessible only to authorized personnel.[1]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[11]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). It is
recommended to double-glove.[13] Wear a laboratory coat, long pants, and closed-toe
shoes.[13]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH/MSHA or European Standard EN 149 approved particulate respirator.[11][12]

Accidental Release and Fire-Fighting Measures
Accidental Release
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Evacuate immediate area
Alert others

Assess the spill
(Size, Location)

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain the spill
Cover with inert absorbent material
(e.g., vermiculite, sand)

Carefully sweep or scoop up material
Place in a sealed, labeled container

Decontaminate the spill area
Wash with soap and water

Dispose of waste as hazardous material
Follow institutional/local regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Logical Workflow for a Solid Chemical Spill.
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Personal Precautions: Evacuate personnel from the immediate area.[1][10] Ensure adequate
ventilation.[1] Avoid breathing dust and prevent contact with skin or eyes.[1] Wear the
appropriate level of PPE as described in Section 4.0.

Environmental Precautions: Prevent the substance from entering drains or surface water.[1]

[7]

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding
dust generation, and place it into a suitable, sealed container for disposal.[11] Use an inert
absorbent material like vermiculite or sand if necessary. Clean the affected area thoroughly
once the material has been removed.[1]

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,
or carbon dioxide.[9][12]

Specific Hazards: The substance is combustible.[1][7] In the event of a fire, hazardous
combustion gases such as nitrogen oxides (NOx) and carbon monoxide (CO) may be
produced.[9][10] Dust may form explosive mixtures with air upon intense heating.[1][3]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][7]

Experimental Protocols Cited

The toxicological data for the analogue compound 4-Aminopyridine references several

standardized OECD (Organisation for Economic Co-operation and Development) test

guidelines.[1] These protocols are the basis for assessing the hazards of chemical substances.

OECD Test Guideline 431 (In Vitro Skin Corrosion): This test determines the corrosive
potential of a chemical on the skin by using a reconstructed human epidermis model. The
chemical is applied to the tissue surface, and cell viability is measured after specific
exposure times. A significant decrease in viability indicates a corrosive effect.

OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium test method): This
in-vitro method assesses the potential for a chemical to cause serious eye damage. The test
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substance is applied to a reconstructed human cornea-like epithelium tissue. Cell viability is
measured after exposure to predict the chemical's hazard classification for eye irritation or
serious damage.

e OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames Test): This is a widely
used test for identifying gene mutations. Strains of the bacterium Salmonella typhimurium
that carry a mutation preventing them from synthesizing a specific amino acid are used. The
bacteria are exposed to the test chemical, and the number of colonies that have reverted
(mutated back) to a state where they can produce the amino acid is counted. A positive
result indicates the chemical is a mutagen.[1]

Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.[1] The substance should be treated as hazardous waste.[1] Do not
allow the chemical to enter drains or sewer systems.[1] Contaminated packaging should be
disposed of in the same manner as the product itself.[1] Consider incineration in a chemical
incinerator equipped with an afterburner and scrubber.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://hhpprtv.ornl.gov/issue_papers/Aminopyridine4.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10122610&productDescription%3D4-Aminopyridine%2C+98%25%2C+5g&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61470&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_18614-51-2.html
https://www.ehs.washington.edu/system/files/resources/4aminopyridine.docx
https://www.benchchem.com/product/b056722#health-and-safety-information-for-handling-4-amino-2-nitropyridine
https://www.benchchem.com/product/b056722#health-and-safety-information-for-handling-4-amino-2-nitropyridine
https://www.benchchem.com/product/b056722#health-and-safety-information-for-handling-4-amino-2-nitropyridine
https://www.benchchem.com/product/b056722#health-and-safety-information-for-handling-4-amino-2-nitropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056722?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

